Cas no 6443-65-8 (1-bromo-4-[4-(4-ethoxyphenoxy)butoxy]benzene)

• Product Name: 1-bromo-4-[4-(4-ethoxyphenoxy)butoxy]benzene
• CAS No: 6443-65-8
• MF: C₁₈H₂₁BrO₃
• MW: 365.261544942856
• CID: 1682109
• PubChem ID: 2283300
• Update Time: 2025-04-21

1-bromo-4-[4-(4-ethoxyphenoxy)butoxy]benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-[4-(4-ethoxyphenoxy)butoxy]benzene
• UPCMLD0ENAT5774496:001
• Z237480268
• AKOS001358148
• DTXSID60367727
• 6443-65-8

• Inchi： 1S/C18H21BrO3/c1-2-20-16-9-11-18(12-10-16)22-14-4-3-13-21-17-7-5-15(19)6-8-17/h5-12H,2-4,13-14H2,1H3
• InChI Key： NPVVSAPCOBVVII-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCCCCOC1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 364.06743
• Monoisotopic Mass: 364.06741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69